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Compound of Interest

Compound Name: 2-Amino-5-nitropyrimidine

Cat. No.: B189733 Get Quote

This document provides a detailed overview of the chemical compound 2-Amino-5-
nitropyrimidine, focusing on its IUPAC (International Union of Pure and Applied Chemistry)

name and various synonyms. This information is critical for researchers, scientists, and

professionals in drug development for accurate identification and referencing in scientific

literature and databases.

IUPAC Name
The formally accepted IUPAC name for the compound is 5-nitropyrimidin-2-amine[1][2]. This

systematic name precisely describes the molecular structure, indicating a pyrimidine ring with a

nitro group at the 5th position and an amine group at the 2nd position.

Synonyms and Identifiers
In addition to its formal IUPAC name, 2-Amino-5-nitropyrimidine is known by several other

names and identifiers, which are frequently encountered in chemical catalogs, databases, and

older literature. A comprehensive list of these synonyms is crucial for effective literature

searches and material procurement.
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Identifier Type Identifier Source

Common Name 2-Amino-5-nitropyrimidine [1]

Systematic Name 2-Pyrimidinamine, 5-nitro- [1][2]

Alternative Name 5-Nitro-2-pyrimidinamine [2]

Alternative Name 5-nitropyrimidine-2-ylamine [2]

CAS Registry Number 3073-77-6 [1][2]

EC Number 221-348-1 [2]

NSC Number 37682, 48065 [2]

InChI
1S/C4H4N4O2/c5-4-6-1-3(2-7-

4)8(9)10/h1-2H,(H2,5,6,7)
[1]

InChIKey
SSHFCFRJYJIJDV-

UHFFFAOYSA-N
[1][2]

SMILES
Nc1ncc(cn1)--INVALID-LINK--

=O

Experimental Protocols:

This document focuses on the nomenclature and identification of 2-Amino-5-nitropyrimidine.

As such, experimental protocols for synthesis or analysis are beyond its current scope.

Visualizing Chemical Nomenclature

The following diagram illustrates the relationship between the primary chemical structure and

its various identifiers, providing a clear, logical map for researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=3073-77-6
https://webbook.nist.gov/cgi/cbook.cgi?ID=3073-77-6
https://pubchem.ncbi.nlm.nih.gov/compound/76490
https://pubchem.ncbi.nlm.nih.gov/compound/76490
https://pubchem.ncbi.nlm.nih.gov/compound/76490
https://webbook.nist.gov/cgi/cbook.cgi?ID=3073-77-6
https://pubchem.ncbi.nlm.nih.gov/compound/76490
https://pubchem.ncbi.nlm.nih.gov/compound/76490
https://pubchem.ncbi.nlm.nih.gov/compound/76490
https://webbook.nist.gov/cgi/cbook.cgi?ID=3073-77-6
https://webbook.nist.gov/cgi/cbook.cgi?ID=3073-77-6
https://pubchem.ncbi.nlm.nih.gov/compound/76490
https://www.benchchem.com/product/b189733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nomenclature for 2-Amino-5-nitropyrimidine

2-Amino-5-nitropyrimidine

IUPAC Name:
5-nitropyrimidin-2-amine

is formally named

Synonyms

is also known as

Registry Numbers

is registered as

2-Pyrimidinamine, 5-nitro-

5-Nitro-2-pyrimidinamine

5-nitropyrimidine-2-ylamine

CAS: 3073-77-6

EC: 221-348-1

InChIKey:
SSHFCFRJYJIJDV-UHFFFAOYSA-N

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b189733?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Relationship between the common name, IUPAC name, synonyms, and registry

numbers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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